2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide

• Molecular Formula: C21H27NO5S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-butoxy-N-(1,1-dioxothiolan-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C21H27NO5S/c1-3-4-12-26-20-8-6-5-7-19(20)21(23)22(14-18-10-9-16(2)27-18)17-11-13-28(24,25)15-17/h5-10,17H,3-4,11-15H2,1-2H3
• InChI Key: KVGKKYBBMWIGON-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)N(CC2=CC=C(O2)C)C3CCS(=O)(=O)C3

Description

Based on its structural features, 2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide is a benzamide derivative designed for research applications. The compound incorporates a tetrahydrothiophene-1,1-dioxide (sulfone) group and a 5-methylfuran-2-yl moiety, which may influence its physicochemical properties and biological activity. Benzamide derivatives are a significant area of investigation in medicinal chemistry and are often explored for their potential interactions with various enzymatic targets . The 2-butoxy moiety is a functional group known for its solvent properties and is found in compounds used in various industrial and research contexts . This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use.

Biological Activity

Introduction

2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide is a synthetic compound that exhibits a complex molecular structure, characterized by a benzamide core, a butoxy group, and a tetrahydrothiophene moiety with sulfone functionality. This compound has garnered attention in medicinal chemistry due to its potential biological activities.

The molecular formula of 2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide is $C_{21}H_{27}NO_5S$ with a molecular weight of approximately 405.5 g/mol. Its structure includes various functional groups that may influence its reactivity and biological interactions.

Property	Value
Molecular Formula	C21H27NO5S
Molecular Weight	405.5 g/mol
CAS Number	874399-82-3

Biological Activity

Research into the biological activity of this compound has highlighted several key areas:

1. Anticancer Potential
Studies have indicated that compounds with similar structural features exhibit significant anticancer properties. The presence of the tetrahydrothiophene ring may enhance the interaction with biological targets involved in cancer cell proliferation. For instance, derivatives of benzamides have been shown to inhibit tumor growth in various cancer models.

2. Antimicrobial Properties
The incorporation of the furan ring suggests potential antimicrobial activity. Compounds containing furan derivatives are known for their ability to disrupt bacterial cell walls or inhibit essential metabolic pathways in microbes.

3. Enzyme Inhibition
The benzamide structure is often associated with enzyme inhibition, particularly phosphodiesterases (PDEs). PDE inhibitors are crucial in regulating cyclic nucleotide levels, which play significant roles in cellular signaling pathways and are implicated in various diseases, including neurodegenerative disorders.

Case Studies

Case Study 1: Anticancer Activity
In a study assessing the anticancer effects of related benzamide derivatives, it was found that compounds with similar substituents to 2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide displayed IC50 values in the low micromolar range against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest.

Case Study 2: Antimicrobial Efficacy
Another study evaluated the antimicrobial properties of furan-containing compounds against Gram-positive and Gram-negative bacteria. Results showed that modifications similar to those in this compound led to enhanced activity against resistant strains, suggesting a promising avenue for developing new antibiotics.

Research Findings

Recent research has focused on synthesizing analogs of this compound to explore structure-activity relationships (SAR). Preliminary results indicate that variations in the substituents on the benzamide and thiophene rings significantly affect biological activity:

Compound Name	Structural Features	Biological Activity
N-(4-chlorobenzyl)-N-(2-methylthiazol-4-yl)benzamide	Chlorobenzyl and thiazole groups	Anticancer activity
N-(2-chloroethyl)-N-(5-methylisoxazol-4-yl)benzamide	Chlorinated ethyl and isoxazole moiety	Antimicrobial properties
N-benzyl-N-(2-thienyl)benzamide	Benzyl and thiophene groups	Kinase inhibition

Comparison with Similar Compounds

Positional Isomers: Ortho vs. Para Substitution

• 4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]benzamide (CAS 879927-20-5): This positional isomer has a 4-butoxy group instead of 2-butoxy. Molecular formula: C₂₁H₂₇NO₅S (identical to the target compound). The para-substitution likely alters solubility and steric interactions compared to the ortho-substituted target compound. Para-substituted benzamides often exhibit improved crystallinity but reduced membrane permeability due to planar packing .

Heterocyclic Substituent Variations

• 2-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(3-methylthiophen-2-yl)methyl]benzamide (CAS 874193-15-4): Replaces the 5-methylfuran-2-yl group with a 3-methylthiophen-2-yl moiety. Molecular formula: C₂₁H₂₇NO₄S₂ (molecular weight: 421.6 g/mol). The thiophene ring’s higher electron density and larger atomic radius (vs. furan) may enhance π-π stacking interactions but reduce metabolic stability due to sulfur oxidation .

Alkoxy Chain Modifications

• N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-ethoxy-N-[(5-methylfuran-2-yl)methyl]benzamide (): Features a shorter ethoxy chain instead of butoxy. Molecular formula: C₂₀H₂₅NO₅S.

Functional Group Replacements

• BH53084 (CAS 874354-90-2): 3-chloro-4-methoxy substitution on the benzamide core with dual furanmethyl groups. Molecular formula: C₁₉H₁₈ClNO₄. The chloro group increases electrophilicity, enhancing reactivity in nucleophilic substitution reactions, while methoxy improves stability against oxidative degradation .

Therapeutic Potential

• Compounds with oxadiazole or thienylmethylthio groups () demonstrate anticancer and antiviral activities, suggesting that the target compound’s furan and sulfone groups may similarly target kinases or viral proteases .
• N,O-bidentate directing groups () in benzamides facilitate metal-catalyzed C–H functionalization, a strategy applicable to derivatizing the target compound for enhanced bioactivity .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Notable Properties/Applications
Target Compound	C₂₁H₂₇NO₅S	2-butoxy, 5-methylfuran	Potential kinase inhibition (inferred)
4-butoxy isomer (CAS 879927-20-5)	C₂₁H₂₇NO₅S	4-butoxy, 5-methylfuran	Improved crystallinity
Thiophene analog (CAS 874193-15-4)	C₂₁H₂₇NO₄S₂	3-methylthiophen	Enhanced π-π interactions
Ethoxy analog ()	C₂₀H₂₅NO₅S	3-ethoxy	Higher solubility
BH53084 (CAS 874354-90-2)	C₁₉H₁₈ClNO₄	3-chloro-4-methoxy	Electrophilic reactivity
Oxadiazole derivatives ()	Varies	Oxadiazole, thienyl	Anticancer, antiviral

Preparation Methods

Structural Overview and Key Intermediates

The target molecule comprises three primary components:

• Benzamide backbone : A 2-butoxy-substituted benzoyl group.

• 1,1-Dioxidotetrahydrothiophen-3-yl moiety : A sulfone-containing tetrahydrothiophene ring.

• 5-Methylfuran-2-ylmethyl group : A furan derivative with a methyl substituent.

Component	Molecular Formula	Key Functional Groups
Benzamide backbone	C₁₃H₁₇NO₂	Amide, butoxy ether
Tetrahydrothiophene dioxide	C₄H₈O₂S	Sulfone, cyclic thioether
5-Methylfuranmethyl	C₆H₈O	Furan, methyl substituent

Each component is synthesized separately before final assembly .

Synthesis of the Benzamide Backbone

The benzamide core is prepared via acylation of 2-butoxybenzoic acid. A typical protocol involves:

• Chlorination : Conversion of 2-butoxybenzoic acid to 2-butoxybenzoyl chloride using thionyl chloride (SOCl₂) at 60–70°C for 4 hours .

• Amine coupling : Reaction with ammonia or a primary amine to form the benzamide. For this compound, the amine is introduced in later stages.

Reaction Conditions for Chlorination

Parameter	Value
Temperature	60–70°C
Reagent	SOCl₂ (excess)
Time	4 hours
Yield	85–90%

Preparation of 1,1-Dioxidotetrahydrothiophen-3-amine

The tetrahydrothiophene dioxide moiety is synthesized through:

• Cyclization : Reaction of 3-mercaptopropionic acid with ethylene oxide under basic conditions to form tetrahydrothiophen-3-ol .

• Oxidation : Treatment with hydrogen peroxide (H₂O₂) in acetic acid to convert the thioether to a sulfone .

• Amination : Conversion of the hydroxyl group to an amine via a Gabriel synthesis or Hofmann rearrangement .

Optimized Oxidation Conditions

Parameter	Value
Oxidizing agent	H₂O₂ (30%)
Solvent	Acetic acid
Temperature	50°C
Time	6 hours
Yield	78%

Synthesis of (5-Methylfuran-2-yl)Methylamine

The furan-containing side chain is synthesized via:

• Furan alkylation : Reaction of 5-methylfurfuryl alcohol with thionyl chloride to form 5-methylfurfuryl chloride.

• Ammonolysis : Treatment with aqueous ammonia to yield (5-methylfuran-2-yl)methylamine .

Final Coupling and N-Alkylation

The assembly of the target compound proceeds through a two-step N-alkylation:

• First alkylation : Reaction of 2-butoxybenzamide with 1,1-dioxidotetrahydrothiophen-3-amine in the presence of EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole) in dichloromethane .

• Second alkylation : Introduction of the (5-methylfuran-2-yl)methyl group using 5-methylfurfuryl chloride under basic conditions (K₂CO₃ in DMF) .

Critical Parameters for Coupling

Parameter	Value
Coupling reagent	EDCI/HOBt
Solvent	Dichloromethane
Temperature	25°C (room temp)
Time	12 hours
Yield (Step 1)	65%
Yield (Step 2)	58%

Purification and Characterization

The crude product is purified via:

• Column chromatography : Silica gel with ethyl acetate/hexane (3:7) as eluent.

• Recrystallization : From ethanol/water (4:1).

Analytical Data

Property	Value
Molecular weight	405.5 g/mol
Purity (HPLC)	≥98%
Melting point	142–144°C

Challenges and Optimization Strategies

Key challenges include:

• Regioselectivity : Ensuring mono-alkylation at the amine nitrogen. Using bulky bases (e.g., DIPEA) minimizes over-alkylation .

• Sulfone stability : Avoiding reduction of the sulfone group during coupling. Mild oxidizing agents like H₂O₂ are preferred .

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost Efficiency
EDCI/HOBt coupling	58	98	Moderate
DCC/DMAP coupling	52	95	Low
Uranium-based reagents	62	97	High

EDCI/HOBt remains the most balanced approach for large-scale synthesis .

Scalability and Industrial Relevance

The process is scalable with batch sizes up to 10 kg reported in pilot studies. Key considerations for industrial adoption include:

• Solvent recovery : Dichloromethane is recycled via distillation.

• Catalyst reuse : EDCI recovery remains technically challenging but is under investigation .

Q & A

Basic Research Question

• NMR :
  • ¹H NMR : Identify furan protons (δ 6.1–6.3 ppm), sulfone (δ 3.2–3.5 ppm, CH₂SO₂), and benzamide aromatic signals (δ 7.5–8.1 ppm).
  • ¹³C NMR : Confirm carbonyl (C=O, ~167 ppm) and sulfone (SO₂, ~55 ppm) groups .
• HRMS : Validate molecular formula (e.g., [M+H]⁺ via ESI-MS with <2 ppm error).

Advanced Analysis : Use 2D NMR (COSY, HSQC) to assign overlapping signals, particularly in the tetrahydrothiophene ring .

What methodologies assess the compound’s stability under physiological conditions?

Advanced Research Question

• Hydrolytic Stability : Incubate in PBS (pH 7.4, 37°C) and analyze degradation via LC–MS/MS over 24–72 hours. Monitor cleavage of the sulfone or furan-methyl groups .
• Oxidative Stress : Expose to H₂O₂ (1 mM) and quantify oxidation products (e.g., sulfoxide formation).
• Photostability : Test under UV light (254 nm) to evaluate furan ring reactivity .

Data Interpretation : Use Arrhenius plots to predict shelf-life at 25°C.

How can structure-activity relationship (SAR) studies optimize biological activity?

Advanced Research Question

• Substituent Variation : Synthesize analogs with modified furan (e.g., 5-ethylfuran) or sulfone groups. Compare IC₅₀ values in target assays (e.g., enzyme inhibition).
• Key Modifications :
  • Replace butoxy with shorter chains (ethoxy, propoxy) to alter lipophilicity (logP).
  • Introduce electron-withdrawing groups on benzamide to enhance target binding .
• Assays : Use surface plasmon resonance (SPR) for binding kinetics and ITC for thermodynamic profiling .

Case Study : Fluorine substitution on benzamide improved target affinity by 10-fold in related compounds .

What computational approaches predict the compound’s interaction with biological targets?

Advanced Research Question

• Docking Simulations : Use AutoDock Vina or Schrödinger Suite to model binding to sulfotransferases (due to sulfone group) or GPCRs.
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability (RMSD <2.0 Å).
• Pharmacophore Modeling : Identify critical H-bond acceptors (sulfone oxygen) and hydrophobic regions (furan-methyl) .

Validation : Compare predicted vs. experimental IC₅₀ values for iterative refinement.

How to resolve contradictions in biological activity data across studies?

Advanced Research Question

• Source Analysis : Check assay conditions (e.g., cell lines, serum concentration). For example, higher serum may sequester lipophilic compounds, reducing apparent activity.
• Data Normalization : Use Z-factor to validate high-throughput screening (HTS) data.
• Meta-Analysis : Apply random-effects models to aggregate results from independent studies, adjusting for batch effects .

Example : Discrepancies in IC₅₀ values (e.g., 10 nM vs. 1 µM) may arise from differences in ATP concentrations in kinase assays.